Cas no 2901102-86-9 ((5-Isopropyl-2-(methoxymethoxy)phenyl)(methyl)sulfane)

(5-Isopropyl-2-(methoxymethoxy)phenyl)(methyl)sulfane is a sulfur-containing aromatic compound featuring a methoxymethoxy-protected phenolic group and an isopropyl substituent. This structure enhances its utility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The methoxymethoxy (MOM) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled functionalization. The methylsulfanyl moiety offers reactivity for further transformations, such as oxidation or nucleophilic substitution. Its well-defined molecular architecture makes it valuable for constructing complex scaffolds with precision. The compound’s stability and solubility in common organic solvents further support its use in multistep synthetic routes.
(5-Isopropyl-2-(methoxymethoxy)phenyl)(methyl)sulfane structure
2901102-86-9 structure
Product Name:(5-Isopropyl-2-(methoxymethoxy)phenyl)(methyl)sulfane
CAS No:2901102-86-9
MF:C12H18O2S
MW:226.335122585297
CID:6796273
PubChem ID:171367776
Update Time:2025-05-24

(5-Isopropyl-2-(methoxymethoxy)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

    • MFCD34768405
    • (5-Isopropyl-2-(methoxymethoxy)phenyl)(methyl)sulfane
    • 2901102-86-9
    • Inchi: 1S/C12H18O2S/c1-9(2)10-5-6-11(14-8-13-3)12(7-10)15-4/h5-7,9H,8H2,1-4H3
    • InChI Key: XHRQKYXBYHBWQW-UHFFFAOYSA-N
    • SMILES: S(C)C1=C(C=CC(=C1)C(C)C)OCOC

Computed Properties

  • Exact Mass: 226.10275099g/mol
  • Monoisotopic Mass: 226.10275099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 43.8Ų

(5-Isopropyl-2-(methoxymethoxy)phenyl)(methyl)sulfane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB611422-250mg
(5-Isopropyl-2-(methoxymethoxy)phenyl)(methyl)sulfane; .
2901102-86-9
250mg
€355.80 2024-07-19
abcr
AB611422-1g
(5-Isopropyl-2-(methoxymethoxy)phenyl)(methyl)sulfane; .
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1g
€659.60 2024-07-19
abcr
AB611422-5g
(5-Isopropyl-2-(methoxymethoxy)phenyl)(methyl)sulfane; .
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Additional information on (5-Isopropyl-2-(methoxymethoxy)phenyl)(methyl)sulfane

Compound Introduction: (5-Isopropyl-2-(methoxymethoxy)phenyl)(methyl)sulfane (CAS No. 2901102-86-9)

The compound (5-Isopropyl-2-(methoxymethoxy)phenyl)(methyl)sulfane, identified by the CAS number 2901102-86-9, is a sophisticated organic molecule that has garnered attention in the field of chemical and pharmaceutical research. This compound, featuring a phenyl ring substituted with an isopropyl group and methoxymethoxy groups, along with a methylsulfane moiety, exhibits unique structural and chemical properties that make it a subject of interest for various applications.

In recent years, the study of such complex organic molecules has been instrumental in advancing our understanding of molecular interactions and their potential applications in drug discovery. The presence of multiple functional groups in (5-Isopropyl-2-(methoxymethoxy)phenyl)(methyl)sulfane allows for diverse chemical modifications and reactivities, which can be exploited to develop novel therapeutic agents. The isopropyl and methoxymethoxy substituents contribute to the compound's lipophilicity and solubility, while the methylsulfane group introduces a sulfur-rich environment that can interact with biological targets in unique ways.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. Researchers have been exploring its utility as a building block for more complex molecules, particularly in the synthesis of small-molecule drugs. The phenyl ring serves as a versatile scaffold that can be further modified to enhance binding affinity to biological targets. For instance, studies have shown that phenyl derivatives can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating a wide range of diseases.

The methoxymethoxy groups in (5-Isopropyl-2-(methoxymethoxy)phenyl)(methyl)sulfane are particularly noteworthy, as they can influence the compound's electronic properties and reactivity. These groups can participate in hydrogen bonding interactions, which are crucial for the design of drugs that require specific binding to biological targets. Additionally, the methylsulfane moiety can serve as a point of attachment for other functional groups, allowing for further customization of the molecule's properties.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. By utilizing molecular modeling techniques, scientists can simulate the interactions between (5-Isopropyl-2-(methoxymethoxy)phenyl)(methyl)sulfane and various biological targets, helping to identify potential drug candidates more efficiently. These simulations have revealed that the compound may have significant binding affinity to certain enzymes and receptors, suggesting its potential as a lead compound in drug development.

The synthesis of (5-Isopropyl-2-(methoxymethoxy)phenyl)(methyl)sulfane presents both challenges and opportunities for chemists. The multi-step synthesis requires careful optimization to ensure high yields and purity. However, the complexity of the molecule also offers opportunities for innovation in synthetic methodologies. Researchers have been exploring novel catalytic systems and reaction conditions to improve the efficiency of its synthesis, which could ultimately lead to more cost-effective production methods.

In conclusion, (5-Isopropyl-2-(methoxymethoxy)phenyl)(methyl)sulfane (CAS No. 2901102-86-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the development of new therapeutic agents.

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